![molecular formula C6H5N3S B090789 Thieno[3,2-d]pyrimidin-4-amine CAS No. 16285-74-8](/img/structure/B90789.png)
Thieno[3,2-d]pyrimidin-4-amine
Overview
Description
Thieno[3,2-d]pyrimidin-4-amine is a compound that has been studied for its potential in various applications. It has been found to inhibit Cytochrome bd oxidase (Cyt-bd), an attractive drug target in Mycobacterium tuberculosis . The compound N-(4-(tert-butyl)phenethyl)thieno[3,2-d]pyrimidin-4-amine was found to be the most active, with ATP IC 50 values from 6 to 18 μM against all strains in the presence of Q203 .
Synthesis Analysis
Thieno[3,2-d]pyrimidin-4-amine derivatives have been synthesized using various methods. One approach involves the use of 3-amino-4-cyano-2-thiophenecarboxamides as versatile synthons for the preparation of thieno[3,2-d]pyrimidine-7-carbonitriles . Another method involves heating thiophene-2-carboxamides in formic acid .Molecular Structure Analysis
The molecular structure of Thieno[3,2-d]pyrimidin-4-amine is characterized by the presence of a thieno[3,2-d]pyrimidin-4-amine moiety . This structure is similar to that of purine, making it an attractive structural feature in the production of pharmaceutical drugs .Chemical Reactions Analysis
Thieno[3,2-d]pyrimidin-4-amine undergoes various chemical reactions. For instance, it has been found to inhibit Cyt-bd, and an initial structure–activity-relationship (SAR) of 13 compounds in three mycobacterial strains has been reported .Scientific Research Applications
Synthesis of Derivatives
Thieno[3,2-d]pyrimidin-4-amine is used as a versatile synthon for the preparation of various derivatives such as thieno[3,2-d]pyrimidine-7-carbonitriles and thieno[3,4-b]pyridine-7-carboxamides . These derivatives are synthesized by heating thiophene-2-carboxamides in formic acid .
Inhibition of Mycobacterium Tuberculosis bd Oxidase
Thieno[3,2-d]pyrimidin-4-amines have been found to inhibit Cytochrome bd oxidase (Cyt-bd), an attractive drug target in Mycobacterium tuberculosis . This is especially important in the context of developing a drug combination targeting energy metabolism .
Antitumor Activity
Some derivatives of Thieno[3,2-d]pyrimidin-4-amine have shown pronounced antitumor activity . The compound activity depends mostly on the nature of the amine fragments .
Photosensitizing Agent for Skin Cancer Treatment
Thieno[3,4-d]pyrimidine-4(1H)-thione, a derivative of Thieno[3,2-d]pyrimidin-4-amine, has been identified as a promising thiopyrimidine photosensitizer . It can be readily incorporated as a photodynamic agent into sequence-specific DNA and RNA sequences for the treatment of skin cancer cells .
Interrogation of Mycobacterial Cyt-bd Function
N-(4-(tert-butyl)phenethyl)thieno[3,2-d]pyrimidin-4-amine, a derivative of Thieno[3,2-d]pyrimidin-4-amine, has been identified as a good chemical probe for interrogating the function of the mycobacterial Cyt-bd under various physiological conditions .
Development of New Synthetic Approaches
Thieno[3,2-d]pyrimidin-4-amine is used in the development of new synthetic approaches to thieno[3,2-d]pyrimidine and thieno[3,4-b]pyridine derivatives . These synthetic methods involve cyclization of 3-amino-thiophene-2-carboxylate derivatives using a one-carbon source reagent .
Mechanism of Action
Target of Action
Thieno[3,2-d]pyrimidin-4-amine primarily targets the Cytochrome bd oxidase (Cyt-bd) in Mycobacterium tuberculosis . Cyt-bd is an attractive drug target, especially in the context of developing a drug combination targeting energy metabolism .
Mode of Action
Thieno[3,2-d]pyrimidin-4-amine inhibits Cyt-bd . The inhibition of Cyt-bd disrupts the energy metabolism of Mycobacterium tuberculosis, leading to its death .
Biochemical Pathways
The primary biochemical pathway affected by Thieno[3,2-d]pyrimidin-4-amine is the oxidative phosphorylation pathway of Mycobacterium tuberculosis . By inhibiting Cyt-bd, this compound disrupts the normal functioning of this pathway, leading to ATP depletion .
Pharmacokinetics
It is known that the compound’s potency and pharmacokinetic properties can be improved to warrant in vivo evaluation .
Result of Action
The inhibition of Cyt-bd by Thieno[3,2-d]pyrimidin-4-amine results in ATP depletion in Mycobacterium tuberculosis . This leads to the death of the bacteria, thereby exerting its antimicrobial effect .
Action Environment
The action of Thieno[3,2-d]pyrimidin-4-amine can be influenced by various environmental factors. For instance, the expression level of Cyt-bd-encoding genes in different strains of Mycobacterium tuberculosis can affect the compound’s efficacy
Safety and Hazards
Safety data sheets suggest avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eye when handling Thieno[3,2-d]pyrimidin-4-amine . It is recommended to use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, and remove all sources of ignition .
properties
IUPAC Name |
thieno[3,2-d]pyrimidin-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5N3S/c7-6-5-4(1-2-10-5)8-3-9-6/h1-3H,(H2,7,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QIZMFTNGJPBSBT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC2=C1N=CN=C2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5N3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60467695 |
Source
|
| Record name | thieno[3,2-d]pyrimidin-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60467695 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
151.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Thieno[3,2-d]pyrimidin-4-amine | |
CAS RN |
16285-74-8 |
Source
|
| Record name | thieno[3,2-d]pyrimidin-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60467695 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | thieno[3,2-d]pyrimidin-4-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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